Cas no 219664-24-1 (Ethyl 1-(4-amino-2-fluorophenyl)pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(4-amino-2-fluorophenyl)pyrazole-4-carboxylate
• CAS No: 219664-24-1
• MF: C₁₂H₁₂FN₃O₂
• MW: 249.240985870361
• CID: 2153832
• Update Time: 2023-08-05

Ethyl 1-(4-amino-2-fluorophenyl)pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-amino-2-fluoro-phenyl)-1H-pyrazole-4-carboxylate
• ethyl 1-(4-amino-2-fluorophenyl)pyrazole-4-carboxylate
• YUPUGVIKFTWJCK-UHFFFAOYSA-N
• ETHYL-1-(4-AMINO-2-FLUORO-PHENYL)-PYRAZOLE-4-CARBOXYLATE
• Ethyl 1-(4-amino-2-fluorophenyl)pyrazole-4-carboxylate

• Inchi： 1S/C12H12FN3O2/c1-2-18-12(17)8-6-15-16(7-8)11-4-3-9(14)5-10(11)13/h3-7H,2,14H2,1H3
• InChI Key： YUPUGVIKFTWJCK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=C(C(=O)OCC)C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Topological Polar Surface Area: 70.1